Cas no 21486-66-8 (1H-Imidazole,1-ethenyl-2,5-dimethyl-)

• Product Name: 1H-Imidazole,1-ethenyl-2,5-dimethyl-
• CAS No: 21486-66-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 249790
• Update Time: 2024-01-26

1H-Imidazole,1-ethenyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-ethenyl-2,5-dimethyl-
• Imidazole,2,5-dimethyl-1-vinyl- (8CI)
• Imidazole, 2,5-dimethyl-1-vinyl- (8CI)
• 1H-Imidazole, 1-ethenyl-2,5-dimethyl-

• Inchi： 1S/C7H10N2/c1-4-9-6(2)5-8-7(9)3/h4-5H,1H2,2-3H3
• InChI Key： FHBMTTXESSVBHF-UHFFFAOYSA-N
• SMILES： C1(C)N(C=C)C(C)=CN=1

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 67-68 °C(Press: 3 Torr)
• PSA: 17.82
• pka: 7.35±0.60(Predicted)